(E)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-1-naphthamide

• IUPAC Name: N-(1-methylbenzo[e][1,3]benzothiazol-2-ylidene)naphthalene-1-carboxamide
• InChI: InChI=1S/C23H16N2OS/c1-25-21-18-11-5-3-8-16(18)13-14-20(21)27-23(25)24-22(26)19-12-6-9-15-7-2-4-10-17(15)19/h2-14H,1H3
• InChI Key: ALLCZYQVQCYCCP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC3=CC=CC=C32)SC1=NC(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C23H16N2OS
• Molecular Weight: 368.5 g/mol
• CAS No.: 477500-04-2

Description

(E)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-1-naphthamide is a useful research compound. Its molecular formula is C23H16N2OS and its molecular weight is 368.45. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics Studies

• The compound SB-649868, which has structural similarities to the queried chemical, was studied for its metabolism and pharmacokinetics in humans. It was mainly metabolized via oxidation of the benzofuran ring, with its major metabolite being M25. The elimination of the drug-related material was primarily through feces (79%), while urinary excretion accounted for only 12% of total radioactivity (Renzulli et al., 2011).

Monitoring and Biomarkers

• Advanced glycation end products (AGEs) of creatinine, which have a structural resemblance to the queried compound, were quantitated in biofluids of type 2 diabetic patients and healthy volunteers. The study used a stable isotope dilution analysis (SIDA) and found that the basal concentration of specific AGEs was elevated in the plasma and urine of diabetic patients compared to healthy individuals, suggesting a more efficient dietary uptake or in vivo formation of these AGEs in hyperglycemic patients (Kunert et al., 2013).

Antiviral Research

• The compound BIT225, structurally similar to the queried chemical, was studied for its antiviral activity against HIV-1. The study demonstrated that BIT225 significantly reduced the viral burden in myeloid lineage cells and decreased the level of monocyte activation, indicating its potential role in the eradication of the virus from the host (Wilkinson et al., 2016).

Exposure and Toxicity Studies

• Several naphthalene metabolites, including 1,2-dihydroxynaphthalene (1,2-DHN) and naphthylmercapturic acids, were studied for their suitability as biomarkers in biomonitoring studies. The metabolites showed significant correlations, pointing to naphthalene as the common exposure source, and 1,2-DHN was proposed as a sensitive and specific parameter for biological monitoring of naphthalene exposure at workplaces (Klotz et al., 2018).